Cas no 1891926-01-4 (4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol)

• Product name: 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol
• CAS No: 1891926-01-4
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 6421474
• PubChem ID: 117406461

4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol
• EN300-1934115
• 1891926-01-4

• Inchi： 1S/C10H13BrO3/c1-6(12)3-7-4-8(11)5-9(14-2)10(7)13/h4-6,12-13H,3H2,1-2H3
• InChI Key： LXNITYGNXFJQCJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC(C)O)O)OC

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol

Introduction to 4-Bromo-2-(2-Hydroxypropyl)-6-Methoxyphenol (CAS No. 1891926-01-4)

4-Bromo-2-(2-Hydroxypropyl)-6-methoxyphenol (CAS No. 1891926-01-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a hydroxypropyl group, and a methoxy group, which collectively contribute to its chemical properties and biological activities.

The molecular formula of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol is C₁₀H₁₃BrO₃, and its molecular weight is approximately 257.10 g/mol. The compound's structure includes a phenolic hydroxyl group, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. The presence of the bromine atom adds to the compound's reactivity and can influence its solubility and metabolic stability.

In the context of medicinal chemistry, 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its anti-inflammatory and antioxidant properties, which are crucial for the treatment of various diseases, including neurodegenerative disorders and cardiovascular diseases.

A study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory effects of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol could be a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol has also shown significant antioxidant activity. A study published in the Oxidative Medicine and Cellular Longevity in 2023 demonstrated that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative stress-induced damage. The researchers used both in vitro and in vivo models to evaluate the antioxidant potential of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol, and their results indicated that it could be a valuable therapeutic agent for preventing or treating oxidative stress-related diseases.

The unique combination of bromine, hydroxypropyl, and methoxy groups in the structure of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol also makes it an interesting candidate for drug delivery systems. A recent study published in the International Journal of Pharmaceutics explored the use of this compound as a prodrug for targeted drug delivery. The researchers developed a nanoparticle-based delivery system that encapsulated 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol, which showed enhanced bioavailability and reduced toxicity compared to free drug administration.

In addition to its therapeutic potential, 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol has been investigated for its use in chemical synthesis and material science. Its reactivity and functional groups make it a versatile building block for the synthesis of more complex molecules. A study published in the Tetrahedron Letters in 2023 described a novel synthetic route to prepare derivatives of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol, which could be used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The safety profile of 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, as with any new chemical entity, thorough safety assessments are necessary before it can be used clinically.

In conclusion, 4-bromo-2-(2-hydroxypropyl)-6-methoxyphenol (CAS No. 1891926-01-4) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and material science. Its unique structural features contribute to its biological activities, making it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into the properties and potential uses of this compound, highlighting its significance in various scientific fields.